24, 25-Dihydroxy VD3

Specification

• CAS No.: 40013-87-4
• Molecular Formula: C27H44O3
• Molecular Weight: 416.6 g/mol
• IUPAC Name: 6-[4-[2-(5-hydroxy-2-methylidenecyclohexylidene)ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,3-diol
• Standard InChI: InChI=1S/C27H44O3/c1-18-8-12-22(28)17-21(18)11-10-20-7-6-16-27(5)23(13-14-24(20)27)19(2)9-15-25(29)26(3,4)30/h10-11,19,22-25,28-30H,1,6-9,12-17H2,2-5H3
• Standard InChI Key: FCKJYANJHNLEEP-UHFFFAOYSA-N
• Isomeric SMILES: C[C@H](CCC(C(C)(C)O)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@@H](CCC3=C)O)C
• SMILES: CC(CCC(C(C)(C)O)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
• Canonical SMILES: CC(CCC(C(C)(C)O)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
• Appearance: Solid

Introduction

Chemical Structure and Properties

24,25-Dihydroxyvitamin D3 is a sesterterpene with the molecular formula C27H44O3 and a molecular weight of 416.6 g/mol. It is also known by several other names including:

• 24,25-Dihydroxycholecalciferol

• (3R,6R)-6-[(1R,3aS,7aR)-4-[2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,3-diol

• (6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5R)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,3-diol

The compound is structurally similar to other vitamin D metabolites but is distinguished by hydroxyl groups at both the C-24 and C-25 positions of the side chain. This specific hydroxylation pattern influences its biological activity and metabolic fate. 24,25(OH)2D3 is produced as a vitamin D derivative through the conversion of calcifediol (25(OH)D3) by the enzyme 1,25-dihydroxyvitamin D3 24-hydroxylase (CYP24A1).

Metabolism and Biosynthesis

Vitamin D3 Metabolic Pathway

Vitamin D3 (cholecalciferol) is either obtained from dietary sources or synthesized in the skin from 7-dehydrocholesterol through exposure to sunlight. The metabolic pathway of vitamin D3 involves several key steps:

• Hydroxylation of vitamin D3 in the liver to form 25-hydroxyvitamin D3 [25(OH)D3], which is the major circulating form of vitamin D3.

• Transport of 25(OH)D3 by vitamin D binding protein (DBP) to the kidney.

• In the kidney, 25(OH)D3 can be hydroxylated at either:

  • Position C-1 to form the active metabolite 1α,25-dihydroxyvitamin D3 [1α,25(OH)2D3]

  • Position C-24 to form 24,25-dihydroxyvitamin D3 [24,25(OH)2D3]

The enzyme responsible for the C-24 hydroxylation is 25-hydroxyvitamin D3 24-hydroxylase (24OHase, CYP24A1), which plays a crucial role in regulating vitamin D metabolism.

Regulation of 24,25(OH)2D3 Production

The production of 24,25(OH)2D3 is tightly regulated and depends on several factors:

• Vitamin D status: When vitamin D levels are sufficient, there is a balanced production of both 1α,25(OH)2D3 and 24,25(OH)2D3.

• Feedback regulation: 1α,25(OH)2D3 can induce the expression of CYP24A1, leading to increased production of 24,25(OH)2D3 and thereby regulating its own levels.

• Physiological conditions: Certain physiological states, such as bone fracture healing, can significantly alter the production of 24,25(OH)2D3.

Biological Functions of 24,25(OH)2D3

Role in Bone Development and Fracture Healing

Recent research has significantly expanded our understanding of the biological functions of 24,25(OH)2D3, particularly in bone health:

• Osteoblastic differentiation: 24R,25(OH)2D3 has been shown to promote the differentiation of human mesenchymal stem cells (hMSCs) into osteoblasts. Studies have demonstrated that 24R,25(OH)2D3 inhibits hMSC proliferation while enhancing alkaline phosphatase activity and calcium mineralization.

• Fracture healing: A significant correlation between 24,25(OH)2D3 levels and the healing process after bone fracture has been documented. In a study using a chick tibial fracture model, researchers observed a three-fold increase in renal 24-hydroxylase activity following fracture, accompanied by elevated serum 24,25(OH)2D3 levels.

Parameter	Sham Group	Fractured Group	Fold Change	Timing
Renal 24-hydroxylase activity	0.42 ± 0.03 pmol/mg protein	1.33 ± 0.07 pmol/mg protein	>3-fold increase	10 days post-fracture
Serum 24,25(OH)2D3 levels	Baseline	3.4× increase	3.4-fold increase	During fracture healing

The time-dependent study revealed a gradual increase in renal 24-hydroxylase activity from the first day after fracture, peaking at 10-11 days (coinciding with callus formation), followed by a return to baseline levels by day 14 post-fracture.

Metabolic Relationships and Ratios

Vitamin D Metabolite Ratios (VMRs)

The relationships between different vitamin D metabolites, expressed as vitamin D metabolite ratios (VMRs), provide valuable insights into vitamin D metabolism:

Vitamin D Status	25(OH)D Level	25(OH)D:24,25(OH)2D VMR	1,25(OH)2D:24,25(OH)2D VMR
Sufficient	>50 nmol/L	Normal	Normal
Insufficient	≤50 nmol/L	Increased	Increased
Deficient	≤30 nmol/L	Significantly increased	Significantly increased

Regulatory Functions

The dynamic relationships between vitamin D metabolites suggest two potential regulatory functions of the 24,25(OH)2D pathway:

• In hypervitaminosis D: The pathway may be "switched on" to convert excess 25(OH)D to 24,25(OH)2D, which is ultimately converted to calcitroic acid for excretion.

• In vitamin D insufficiency: The pathway may be down-regulated to prioritize the production of the active metabolite 1,25(OH)2D over the less active 24,25(OH)2D.

Clinical Significance

As a Biomarker

24,25(OH)2D serves as an important biomarker in several clinical contexts:

• Vitamin D catabolism: As the major metabolite of calcifediol, 24,25(OH)2D is a marker for calcifediol catabolism.

• Disease states: Urinary levels of 24,25(OH)2D are increased in certain diseases, such as chronic kidney disease (CKD).

• Metabolic disorders: Abnormal 25(OH)D:24,25(OH)2D VMR has been observed in patients with CYP24A1 mutations, which can lead to hypercalcemia and other metabolic disturbances.

Parathyroid Hormone (PTH) Relationship

Research has shown that individuals with low 25(OH)D (≤50 nmol/L), normal 1,25(OH)2D, but high 1,25(OH)2D:24,25(OH)2D VMR (≥101) have significantly higher PTH concentrations than those at the opposite end of the spectrum. This finding supports a biological role of 24,25(OH)2D beyond being merely a catabolic metabolite.

Novel Metabolic Pathways

Recent research has identified additional metabolic pathways involving vitamin D3 metabolites, including C-3 epimerization pathways:

• C-3 epimerized metabolites: These include epimerized forms of major natural vitamin D3 metabolites, including 1α,25(OH)2D3, 25(OH)D3, and 24,25(OH)2D3.

• C-24 and C-23/26 oxidation pathways: 25(OH)D3 and 1α,25(OH)2D3 can be further metabolized via these pathways by CYP24:

  • The C-24 oxidation pathway yields C-24 oxo compounds and ultimately side-chain cleavage products.

  • The C-23/26 oxidation pathway results in metabolites with a lactone-ring in the side-chain.

These novel pathways expand our understanding of vitamin D metabolism and may reveal additional biological functions of vitamin D metabolites, including 24,25(OH)2D3.